Cas no 296764-01-7 (4-(2,4-Bis{[tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexan-1-one)

• Product Name: 4-(2,4-Bis{[tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexan-1-one
• CAS No: 296764-01-7
• MF: C₂₄H₄₂O₃Si₂
• MW: 434.759489536285
• CID: 2839752
• PubChem ID: 22337814
• Update Time: 2025-04-21

4-(2,4-Bis{[tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-bis{[tert-buty(dimethyl)silyl]oxy}phenyl) cyclohexanone
• SCHEMBL5360953
• DTXSID30624955
• 4-(2,4-bis{[tert-butyl(dimethyl)silyl]oxy}phenyl) cyclohexanone
• 4-(2,4-Bis{[tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexan-1-one
• LOTAPCSLUYMGJN-UHFFFAOYSA-N
• 4-(2,4-bis{(tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexanone
• 296764-01-7
• 4-(2,4-bis{[tert-butyl(dimethyl)silyl]oxy}phenyl)cyclohexanone

• Inchi： 1S/C24H42O3Si2/c1-23(2,3)28(7,8)26-20-15-16-21(18-11-13-19(25)14-12-18)22(17-20)27-29(9,10)24(4,5)6/h15-18H,11-14H2,1-10H3
• InChI Key： LOTAPCSLUYMGJN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C=CC=1C1CCC(CC1)=O)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 434.26724827Da
• Monoisotopic Mass: 434.26724827Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų